4-(1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}piperidine-3-carbonyl)thiomorpholine

• IUPAC Name: [1-(2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C19H25N5OS/c25-19(22-8-10-26-11-9-22)15-2-1-6-23(13-15)18-17-12-16(14-3-4-14)21-24(17)7-5-20-18/h5,7,12,14-15H,1-4,6,8-11,13H2
• InChI Key: DPQSOKPESZCDJN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CN3C2=CC(=N3)C4CC4)C(=O)N5CCSCC5
• Molecular Formula: C19H25N5OS
• Molecular Weight: 371.5 g/mol
• CAS No.: 2640958-60-5

Description

4-(1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}piperidine-3-carbonyl)thiomorpholine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core fused with a cyclopropyl substituent, linked to a piperidine ring and further conjugated to a thiomorpholine moiety via a carbonyl group. This structure combines multiple pharmacologically relevant motifs, including nitrogen-rich aromatic systems and sulfur-containing heterocycles, which are often associated with bioactivity in medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and its inhibition is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, leading to a halt in cell division .

Biochemical Pathways

The compound’s action on CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption in the cell cycle can lead to apoptosis, or programmed cell death .

Result of Action

The compound’s inhibition of CDK2 leads to significant cytotoxic activities against certain cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values of 45-97 nM and 6-99 nM, respectively . It also showed moderate activity against HepG-2 with an IC50 range of 48-90 nM .

Biological Activity

The compound 4-(1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}piperidine-3-carbonyl)thiomorpholine is a complex heterocyclic molecule that has attracted attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be described by its molecular formula $C_{21}H_{25}N_5O$ and molecular weight of 363.5 g/mol. The IUPAC name is 2-cyclopropyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrazolo[1,5-a]pyrazine . Its unique features include a pyrazolo[1,5-a]pyrazine core combined with piperidine and thiomorpholine moieties, which contribute to its biological activity.

Property	Value
Molecular Formula	C21H25N5O
Molecular Weight	363.5 g/mol
IUPAC Name	2-cyclopropyl...
InChI Key	SMZHIPVYLKIXDX-UHFFFAOYSA-N

The biological activity of the compound is primarily attributed to its interaction with various molecular targets within the body. It is believed to modulate enzyme activity and receptor interactions, leading to diverse biological effects:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which could be beneficial in treating diseases like cancer.
• Receptor Modulation : It may interact with neurotransmitter receptors, influencing neurological functions and potentially offering psychopharmacological benefits.

Biological Activities

Research has indicated several potential biological activities associated with this compound:

Anticancer Activity

Studies have shown that derivatives similar to this compound exhibit significant anticancer properties. For instance, compounds containing the pyrazolo[1,5-a]pyrazine scaffold have been reported to induce apoptosis in cancer cell lines through mechanisms involving cell cycle arrest and disruption of mitochondrial function .

Antimicrobial Properties

The compound's structure suggests potential antimicrobial activity. Similar compounds have demonstrated effectiveness against various pathogens, including resistant strains of Candida auris, highlighting the need for further exploration in this area .

Neuropharmacological Effects

The interaction with dopamine receptors suggests potential applications in treating neurological disorders. Compounds with similar structures have been noted for their ability to modulate dopamine levels, which could be beneficial in conditions such as schizophrenia or Parkinson's disease .

Case Studies and Research Findings

Several studies have explored the biological effects of compounds related to 4-(1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}piperidine-3-carbonyl)thiomorpholine:

• Anticancer Studies : A study demonstrated that derivatives of pyrazolo[1,5-a]pyrazine showed significant inhibition of cancer cell proliferation with IC50 values in the low micromolar range .
• Antifungal Activity : Research indicated that similar piperidine derivatives exhibited antifungal properties against Candida auris, with minimum inhibitory concentration (MIC) values ranging from 0.24 to 0.97 μg/mL .
• Neuropharmacological Research : Investigations into the binding affinities of related compounds revealed their potential as selective dopamine transporter inhibitors, suggesting applications in treating addiction or mood disorders .

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 4-(1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}piperidine-3-carbonyl)thiomorpholine exhibit significant anticancer properties. They target specific pathways involved in tumor growth and proliferation. For instance, the pyrazolo[1,5-a]pyrazine moiety is known to inhibit kinases that are often overactive in cancer cells.

Case Study: Inhibition of Tumor Growth

In vitro studies demonstrated that derivatives of this compound significantly reduced cell viability in various cancer cell lines, including breast and lung cancer models. The mechanism involves the induction of apoptosis and cell cycle arrest at the G2/M phase.

Neurological Disorders

The compound's piperidine structure suggests potential applications in treating neurological disorders such as depression and anxiety. Compounds with similar structures have been shown to interact with neurotransmitter systems, particularly serotonin and dopamine pathways.

Case Study: Antidepressant Effects

A study conducted on animal models showed that administration of the compound led to an increase in serotonin levels and exhibited antidepressant-like behaviors in forced swim tests.

Antimicrobial Properties

Emerging research highlights the antimicrobial efficacy of this compound against various bacterial strains. The thiomorpholine component enhances membrane permeability, allowing for better interaction with bacterial cells.

Case Study: Bacterial Inhibition

Laboratory tests indicated that the compound effectively inhibited the growth of Gram-positive bacteria, including Staphylococcus aureus, suggesting its potential as a novel antimicrobial agent.

Table 2: Synthesis Overview

Step	Reaction Type	Reagents Used
Pyrazolo[1,5-a]pyrazine Synthesis	Cyclization	Pyrazole derivatives
Piperidine Formation	Cyclization	Piperidine derivatives
Thiomorpholine Formation	Condensation	Thioketones

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 4-(1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}piperidine-3-carbonyl)thiomorpholine, comparisons are drawn to compounds with analogous scaffolds or functional groups. Key examples include:

Pyrazolo[3,4-d]pyrimidine Derivatives

Compounds such as 4-imino-1-p-tolyl-1,4-dihydropyrazolo[3,4-d]pyrimidin-5-ylamine (2) and (1-p-tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-hydrazine (3) (from ) share structural similarities in their nitrogen-rich fused rings. However, the pyrazolo[1,5-a]pyrazine core in the target compound differs in ring fusion geometry, which may influence electronic properties and binding interactions. For instance:

• Solubility : Thiomorpholine in the target compound likely enhances solubility compared to the p-tolyl substituent in compound 2 , which may increase hydrophobicity.
• Isomerization Stability : Pyrazolo[3,4-d]pyrimidines in undergo isomerization under specific conditions (e.g., forming triazolopyrimidines), whereas the pyrazolo[1,5-a]pyrazine system in the target compound may exhibit greater thermodynamic stability due to steric shielding from the cyclopropyl group .

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine Derivatives

Compounds 6 , 8 , 10 , and 11 () feature triazole-fused pyrimidines. These structures differ from the target compound in their electron-deficient triazole rings, which could alter reactivity and metabolic pathways. For example:

• Metabolic Stability : Thiomorpholine’s sulfur atom may confer resistance to oxidative metabolism compared to triazole-containing analogs, which are prone to cytochrome P450-mediated modifications.
• Binding Affinity : The cyclopropyl group in the target compound may enhance van der Waals interactions in hydrophobic binding pockets, a feature absent in triazolopyrimidines with bulkier substituents (e.g., compound 10 ’s 2-substituted groups) .

Piperidine- and Morpholine-Based Analogs

Replacement of thiomorpholine with morpholine or other amine-containing heterocycles is common in drug discovery. For instance:

• Thiomorpholine vs.
• Piperidine Conformation : The piperidine ring’s 3-carbonyl linkage in the target compound may restrict rotational freedom, enhancing selectivity for target proteins compared to unsubstituted piperidines .

Research Implications and Gaps

Further studies should prioritize:

Kinase Inhibition Profiling : Comparative assays against kinases (e.g., JAK2, PI3K) to evaluate selectivity.

ADME Studies : In vitro/in vivo pharmacokinetic comparisons with analogs like compound 3 or 8 .

Isomerization Risks : Assessment of structural stability under physiological conditions, building on isomerization trends observed in .